Cas no 2138513-68-3 (2-Tert-butyl-7-methoxyquinolin-3-ol)

• Product Name: 2-Tert-butyl-7-methoxyquinolin-3-ol
• CAS No: 2138513-68-3
• MF: C₁₄H₁₇NO₂
• MW: 231.290283918381
• CID: 6102471
• PubChem ID: 165487635
• Update Time: 2025-05-28

2-Tert-butyl-7-methoxyquinolin-3-ol Chemical and Physical Properties

Names and Identifiers

• 2138513-68-3
• 2-tert-butyl-7-methoxyquinolin-3-ol
• EN300-801287
• 2-Tert-butyl-7-methoxyquinolin-3-ol

• Inchi： 1S/C14H17NO2/c1-14(2,3)13-12(16)7-9-5-6-10(17-4)8-11(9)15-13/h5-8,16H,1-4H3
• InChI Key： HHRWZFAVJRATFY-UHFFFAOYSA-N
• SMILES： OC1=CC2C=CC(=CC=2N=C1C(C)(C)C)OC

Computed Properties

• Exact Mass: 231.125928785g/mol
• Monoisotopic Mass: 231.125928785g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 261
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 42.4Ų

Additional information on 2-Tert-butyl-7-methoxyquinolin-3-ol

Comprehensive Overview of 2-Tert-butyl-7-methoxyquinolin-3-ol (CAS No. 2138513-68-3): Properties, Applications, and Industry Insights

2-Tert-butyl-7-methoxyquinolin-3-ol (CAS No. 2138513-68-3) is a specialized quinoline derivative gaining attention in pharmaceutical and material science research. This compound, characterized by its tert-butyl and methoxy functional groups, exhibits unique physicochemical properties that make it valuable for drug discovery and organic synthesis. Recent studies highlight its potential as a fluorescence probe and intermediate in bioactive molecule development, aligning with growing interest in small-molecule therapeutics and diagnostic agents.

The structural features of 2-Tert-butyl-7-methoxyquinolin-3-ol contribute to its enhanced stability compared to simpler quinoline derivatives. The electron-donating methoxy group at the 7-position and sterically hindered tert-butyl moiety at the 2-position influence its solubility profile and reactivity patterns, making it particularly useful in catalyzed cross-coupling reactions. Researchers are exploring its applications in OLED materials due to its potential luminescent properties, a hot topic in advanced display technologies.

In pharmaceutical contexts, this compound serves as a key building block for kinase inhibitor development. The quinoline core structure is known to interact with ATP-binding sites in enzymes, while the 3-hydroxy group provides a handle for further derivatization. Current literature suggests its utility in designing anticancer agents and anti-inflammatory compounds, areas receiving substantial research funding globally. Its structure-activity relationships are being systematically investigated through computational chemistry approaches combined with high-throughput screening.

The synthesis of 2-Tert-butyl-7-methoxyquinolin-3-ol typically involves multi-step organic transformations starting from commercially available quinoline precursors. Recent process optimization efforts focus on green chemistry principles, including catalyst recycling and solvent reduction, addressing industry demands for sustainable manufacturing. Analytical characterization employs advanced techniques like HPLC-MS and NMR spectroscopy to ensure high purity standards required for research applications.

Market trends indicate growing demand for specialized quinoline derivatives like 2138513-68-3, driven by expansion in personalized medicine and targeted therapy development. The compound's intellectual property landscape shows increasing patent activity, particularly in bioconjugation techniques and prodrug formulations. Regulatory considerations emphasize proper handling protocols and storage conditions to maintain stability, with recommended storage under inert atmosphere at controlled temperatures.

Emerging applications explore the compound's utility in bioimaging systems, leveraging its potential two-photon absorption characteristics. This aligns with current focus on theranostic agents that combine diagnostic and therapeutic functions. The structure-property relationships of such modified quinolines are actively studied through quantum chemical calculations and molecular modeling, reflecting the integration of computational methods in modern chemical research.

Quality control for CAS 2138513-68-3 involves rigorous spectroscopic verification and chromatographic purity assessment. Suppliers typically provide certificates of analysis detailing residual solvent levels and heavy metal content, meeting pharmaceutical-grade specifications. The compound's stability under various pH conditions and photostability are important parameters for formulation scientists working on drug delivery systems.

Future research directions for 2-Tert-butyl-7-methoxyquinolin-3-ol include exploration of its supramolecular chemistry applications and potential in metal-organic frameworks. The compound's hydrogen-bonding capacity and aromatic stacking interactions make it interesting for materials engineering applications. Collaborative studies between academic institutions and pharmaceutical companies continue to uncover new possibilities for this versatile chemical entity in cutting-edge scientific developments.